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Compound of Interest

Compound Name: 10(Z)-Heptadecenoyl chloride

Cat. No.: B15551295 Get Quote

Technical Support Center: Unsaturated Acyl
Chlorides
This guide provides essential safety information, handling procedures, and troubleshooting

advice for researchers, scientists, and drug development professionals working with

unsaturated acyl chlorides.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of unsaturated acyl chlorides?

A1: Unsaturated acyl chlorides are highly hazardous materials that pose multiple risks:

High Reactivity: They react violently and exothermically with water, alcohols, amines, and

bases to produce corrosive byproducts like hydrochloric acid.[1][2][3]

Flammability: They are highly flammable liquids with low flash points, and their vapors can

form explosive mixtures with air.[1] Vapors are heavier than air and can travel to a source of

ignition.[1]

Corrosivity: They are extremely corrosive and can cause severe burns to the skin, eyes, and

respiratory tract upon contact.[1][4]
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Toxicity: They are often fatal if inhaled.[1] Low molecular weight acyl chlorides are also

lachrymators (tear-producing agents).

Spontaneous Polymerization: The unsaturated bond makes them prone to spontaneous and

potentially violent polymerization, especially upon exposure to oxygen, light, or heat.[2][5][6]

This can cause a dangerous pressure buildup in sealed containers.[2][6]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling these chemicals?

A2: A comprehensive PPE strategy is crucial. The minimum required PPE includes:

Eye/Face Protection: Wear tightly fitting chemical splash goggles and a full-face shield

(minimum 8-inch).

Skin and Body Protection: A flame-retardant lab coat over full-length clothing, closed-toe

shoes, and a chemical-resistant apron are required. A complete protective suit may be

necessary depending on the scale of the experiment.

Hand Protection: Use chemical-resistant gloves (e.g., butyl rubber). Always check the

manufacturer's glove compatibility chart for the specific acyl chloride being used. Double-

gloving is recommended.

Respiratory Protection: All work must be conducted in a certified chemical fume hood.[7] If

there is any risk of exposure exceeding limits, a full-face respirator with appropriate

cartridges or a self-contained breathing apparatus (SCBA) must be used.[8]

Q3: How should unsaturated acyl chlorides be stored safely?

A3: Proper storage is critical to prevent accidents. Follow these guidelines:

Location: Store in a cool, dry, well-ventilated, flammables-designated area.[7] Refrigerated or

freezer storage (e.g., 2-8°C) is often recommended.[2][4]

Container: Keep containers tightly closed, properly labeled, and sealed. Opened containers

must be carefully resealed and stored upright.
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Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent contact

with moisture and oxygen, which can trigger violent reactions or polymerization.[1][3]

Incompatibilities: Store away from water, alcohols, amines, bases, oxidizing agents, and

sources of ignition like heat, sparks, and open flames.[1][6][7] They should not be stored in

metal containers as they can be corrosive.[9]

Light: Protect from light, as it can promote polymerization.[2][6]

Q4: What is the correct procedure for quenching or disposing of residual unsaturated acyl

chlorides?

A4: Never dispose of acyl chlorides directly down the drain. To quench residual amounts,

slowly and cautiously add the acyl chloride to a stirred, cooled solution of a nucleophile under

an inert atmosphere in a fume hood. Common quenching agents include:

Alcohols (e.g., isopropanol, methanol): Reacts to form less hazardous esters.

Dilute Base (e.g., sodium bicarbonate solution): Neutralizes the acyl chloride and the

resulting HCl. This reaction is highly exothermic and must be done with extreme care and

cooling.

The resulting mixture should be treated as hazardous waste and disposed of according to

institutional and local regulations.

Troubleshooting Guides
Scenario 1: I observe unexpected polymerization (solid formation, rapid temperature increase)

in my reaction flask.

Immediate Action: If the reaction appears to be running away (uncontrolled exotherm),

immediately alert personnel, lower the sash of the fume hood, and evacuate the area. If safe

to do so, remove the heat source and apply external cooling (ice bath).

Possible Cause:

Inhibitor Absence/Depletion: Commercial unsaturated acyl chlorides contain inhibitors

(e.g., phenothiazine) to prevent polymerization.[9] These can be consumed over time or
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removed during purification.

Contamination: Exposure to oxygen, moisture, metals, or other impurities can initiate

polymerization.[2]

Excessive Heat: High temperatures can accelerate polymerization.

Solution:

Ensure the starting material contains an adequate amount of inhibitor for your application.

Always handle these reagents under a dry, inert atmosphere.

Maintain strict temperature control throughout the reaction.

Use scrupulously clean and dry glassware.

Scenario 2: My reaction is producing a large amount of white smoke/fumes.

Immediate Action: Ensure the fume hood is functioning correctly and the sash is at the

appropriate height. Do not breathe the vapors.

Possible Cause: The acyl chloride is reacting with atmospheric moisture. The "smoke" is

finely dispersed hydrochloric acid and acrylic acid, which is highly corrosive and toxic.[2]

Solution:

Improve the inert atmosphere conditions of your setup (e.g., check for leaks in your

nitrogen/argon line).

Ensure all glassware, solvents, and reagents are completely dry before starting the

reaction.

Handle transfers and additions via syringe or cannula under a positive pressure of inert

gas.

Quantitative Data Summary
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The following table summarizes key quantitative data for Acryloyl Chloride, a representative

unsaturated acyl chloride.

Property Value Source(s)

CAS Number 814-68-6 [3]

Molecular Formula C₃H₃ClO [3][10]

Molecular Weight 90.51 g/mol [3][10]

Boiling Point 72-76 °C (162-169 °F) [2][3][6]

Density 1.114 g/mL at 25 °C [3][6]

Vapor Density >1 (heavier than air) [2][3]

Flash Point -4 °C to 16 °C (25 °F to 61 °F) [3][4]

Occupational Exposure Limits

No specific OSHA or ACGIH

limits established. Treat as

extremely hazardous.

[7]

Experimental Protocols
Protocol: Synthesis of an Acrylate Ester (Example)

This protocol describes the esterification of an alcohol with acryloyl chloride. Extreme caution

must be exercised at all steps.

1. Preparation and Setup (All steps in a fume hood):

Ensure a certified safety shower and eyewash station are immediately accessible.[4][7]
Assemble oven-dried glassware (e.g., round-bottom flask with a magnetic stir bar, addition
funnel, condenser) under a positive pressure of dry nitrogen or argon.
Place the reaction flask in a cooling bath (e.g., ice-water or dry ice/acetone).
Charge the flask with the alcohol and a dry, non-protic solvent (e.g., THF, dichloromethane).
Add a tertiary amine base (e.g., triethylamine) to act as an HCl scavenger.

2. Handling and Addition of Acryloyl Chloride:
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Wear all required PPE, including double gloves and a face shield.
Draw the required volume of acryloyl chloride into a dry syringe equipped with a needle.
Slowly add the acryloyl chloride dropwise to the stirred, cooled alcohol solution via the
addition funnel or syringe. Maintain the internal temperature below 5 °C to control the
exothermic reaction.

3. Reaction and Workup:

After the addition is complete, allow the reaction to slowly warm to room temperature and stir
until complete (monitor by TLC or other appropriate method).
Upon completion, cool the reaction mixture again in an ice bath.
Slowly and carefully quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate or water. Be prepared for gas evolution (CO₂).
Proceed with standard extraction, drying, and purification procedures.

4. Waste Disposal:

All aqueous and organic waste must be collected in separate, labeled hazardous waste
containers.
Decontaminate glassware with an appropriate solution (e.g., isopropanol, followed by water)
inside the fume hood before removing it.
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Caption: Risk assessment workflow for handling unsaturated acyl chlorides.
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Caption: Troubleshooting guide for unexpected polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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